Cas no 1849356-99-5 (Methyl 3-isothiocyanato-2,2-dimethylpropanoate)

• Product Name: Methyl 3-isothiocyanato-2,2-dimethylpropanoate
• CAS No: 1849356-99-5
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 5701411
• PubChem ID: 130519303
• Update Time: 2023-10-14

Methyl 3-isothiocyanato-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-isothiocyanato-2,2-dimethyl-, methyl ester
• EN300-1459014
• Methyl 3-isothiocyanato-2,2-dimethylpropanoate
• Methyl3-isothiocyanato-2,2-dimethylpropanoate
• 1849356-99-5

• Inchi： 1S/C7H11NO2S/c1-7(2,4-8-5-11)6(9)10-3/h4H2,1-3H3
• InChI Key： XCBBYNSVHLDFQN-UHFFFAOYSA-N
• SMILES： S=C=NCC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 245.6±23.0 °C(Predicted)